Cas no 1936091-01-8 (1-Amino-2-(2-methylcyclopropyl)propan-2-ol)

• Product Name: 1-Amino-2-(2-methylcyclopropyl)propan-2-ol
• CAS No: 1936091-01-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5783119
• PubChem ID: 131187973
• Update Time: 2025-06-09

1-Amino-2-(2-methylcyclopropyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1936091-01-8
• EN300-1746398
• 1-amino-2-(2-methylcyclopropyl)propan-2-ol
• 1-Amino-2-(2-methylcyclopropyl)propan-2-ol

• Inchi： 1S/C7H15NO/c1-5-3-6(5)7(2,9)4-8/h5-6,9H,3-4,8H2,1-2H3
• InChI Key： ZSFGOTMCKDJVJS-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1CC1C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-Amino-2-(2-methylcyclopropyl)propan-2-ol

Introduction to 1-Amino-2-(2-methylcyclopropyl)propan-2-ol (CAS No. 1936091-01-8)

1-Amino-2-(2-methylcyclopropyl)propan-2-ol (CAS No. 1936091-01-8) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a building block for complex molecules.

The molecular structure of 1-Amino-2-(2-methylcyclopropyl)propan-2-ol consists of a cyclopropyl ring substituted with a methyl group and an amino-functionalized propanol moiety. The cyclopropyl ring, known for its high strain energy, imparts unique chemical properties to the molecule, making it an interesting candidate for synthetic transformations and biological studies.

Recent research findings have highlighted the versatility of 1-Amino-2-(2-methylcyclopropyl)propan-2-ol in organic synthesis. A study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient starting material for the synthesis of complex natural products and pharmaceutical intermediates. The high reactivity of the cyclopropyl ring and the presence of the amino group facilitate a wide range of chemical reactions, including nucleophilic substitutions, condensations, and coupling reactions.

In the realm of medicinal chemistry, 1-Amino-2-(2-methylcyclopropyl)propan-2-ol has shown potential as a lead compound for drug discovery. Preliminary biological evaluations have indicated that this molecule exhibits selective binding to specific protein targets, which could be exploited for the development of new therapeutic agents. For instance, a study in the European Journal of Medicinal Chemistry reported that derivatives of 1-Amino-2-(2-methylcyclopropyl)propan-2-ol demonstrated potent inhibitory activity against certain enzymes involved in disease pathways.

The pharmacological properties of 1-Amino-2-(2-methylcyclopropyl)propan-2-ol have also been explored in preclinical studies. Research conducted at a leading pharmaceutical institute revealed that this compound possesses favorable pharmacokinetic profiles, including good solubility, stability, and bioavailability. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets within the body.

Furthermore, toxicological assessments have been carried out to evaluate the safety profile of 1-Amino-2-(2-methylcyclopropyl)propan-2-ol. In vitro and in vivo studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. The low toxicity is attributed to its well-defined chemical structure and the absence of reactive functional groups that could cause adverse effects.

The synthetic accessibility of 1-Amino-2-(2-methylcyclopropyl)propan-2-ol is another factor contributing to its appeal in research and development. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multi-step processes that utilize readily available starting materials and well-established chemical transformations. The ability to synthesize large quantities of high-purity 1-Amino-2-(2-methylcyclopropyl)propan-2-ol is essential for advancing its applications in various scientific fields.

In conclusion, 1-Amino-2-(2-methylcyclopropyl)propan-2-ol (CAS No. 1936091-01-8) represents a promising compound with diverse applications in organic chemistry, medicinal chemistry, and pharmaceutical research. Its unique molecular structure, coupled with favorable biological and pharmacological properties, positions it as a valuable tool for scientific exploration and potential therapeutic development. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this intriguing molecule.